2,6-dichloro-N-(2-oxo-2-pyrrolidin-1-ylethyl)benzenesulfonamide
Description
2,6-dichloro-N-(2-oxo-2-pyrrolidin-1-ylethyl)benzenesulfonamide is a chemical compound that belongs to the sulfonamide class of drugs. This compound has been studied extensively for its potential use in scientific research, particularly in the field of biochemistry and pharmacology.
Scientific Research Applications
Antibacterial Activity
Imidazole derivatives, including our compound of interest, have demonstrated antibacterial properties. Researchers have synthesized and evaluated imidazole-based compounds for their ability to inhibit bacterial growth. These derivatives could potentially serve as novel antibiotics or contribute to existing antibiotic therapies .
Anticancer Potential
The field of oncology has seen significant interest in imidazole-containing compounds. Our compound might exhibit antitumor effects, making it a candidate for further investigation in cancer research. Researchers often assess such compounds using cell lines and animal models to evaluate their efficacy against various cancer types .
Anti-Inflammatory Properties
Imidazole derivatives have been explored for their anti-inflammatory effects. These compounds may modulate inflammatory pathways, making them relevant in conditions like rheumatoid arthritis, inflammatory bowel disease, and other inflammatory disorders .
Antiviral Applications
Given the global importance of antiviral drugs, imidazole-based compounds have been studied for their potential to inhibit viral replication. Our compound could be part of this effort, contributing to antiviral drug development .
Antidiabetic Potential
Researchers have investigated imidazole derivatives as potential antidiabetic agents. These compounds might influence glucose metabolism, insulin sensitivity, or other aspects of diabetes management .
Antioxidant Activity
Imidazole-containing molecules often exhibit antioxidant properties. Antioxidants play a crucial role in protecting cells from oxidative stress and preventing various diseases. Our compound could be part of this group of molecules with antioxidant potential .
Ulcer Treatment
Imidazole derivatives have been explored for their antiulcer properties. They might help manage gastric ulcers by modulating acid secretion or promoting mucosal healing .
Other Applications
Beyond the mentioned fields, imidazole compounds have diverse applications, including antiallergic, antipyretic, antifungal, and antiprotozoal activities. While specific data on our compound are limited, its structural features suggest it could contribute to these areas as well .
properties
IUPAC Name |
2,6-dichloro-N-(2-oxo-2-pyrrolidin-1-ylethyl)benzenesulfonamide |
Source
|
|---|---|---|
| Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C12H14Cl2N2O3S/c13-9-4-3-5-10(14)12(9)20(18,19)15-8-11(17)16-6-1-2-7-16/h3-5,15H,1-2,6-8H2 |
Source
|
| Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
IHZBNCMOWAMTDG-UHFFFAOYSA-N |
Source
|
| Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1CCN(C1)C(=O)CNS(=O)(=O)C2=C(C=CC=C2Cl)Cl |
Source
|
| Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C12H14Cl2N2O3S |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Weight |
337.2 g/mol |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Product Name |
2,6-dichloro-N-(2-oxo-2-(pyrrolidin-1-yl)ethyl)benzenesulfonamide | |
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Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
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